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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethoxy)pyridine

Cat. No.: B088679 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
(trifluoromethyl)pyridine
A Note on the Requested Compound: This technical guide focuses on 2-Chloro-5-

(trifluoromethyl)pyridine. Extensive searches did not yield specific information on "2-Chloro-5-
(trifluoromethoxy)pyridine," suggesting it is a less common or differently indexed compound.

The following data pertains to the closely related and industrially significant 2-Chloro-5-

(trifluoromethyl)pyridine.

This document serves as a comprehensive resource for researchers, scientists, and

professionals in drug development, providing detailed information on the chemical properties,

synthesis, and applications of 2-Chloro-5-(trifluoromethyl)pyridine.
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Identifier Value

CAS Number 52334-81-3[1][2][3]

Molecular Formula C6H3ClF3N[2][4]

Molecular Weight 181.54 g/mol [1][2][4]

IUPAC Name 2-chloro-5-(trifluoromethyl)pyridine[2]

Synonyms CTF

Physicochemical and Safety Data
The following table summarizes key physicochemical properties and safety information for 2-

Chloro-5-(trifluoromethyl)pyridine.

Property Value Source

Appearance
Colorless to light yellow liquid

or crystal
[3][5]

Melting Point 32-34 °C [1][6]

Boiling Point 171.6±35.0 °C at 760 mmHg [6]

Density 1.417 g/mL at 25 °C [1]

Purity Typically >97.0% (GC)

Solubility
Soluble in organic solvents,

slightly soluble in water
[4]

Hazard Statements

Harmful if swallowed or

inhaled. Causes skin and

serious eye irritation. May

cause respiratory irritation.

[7]
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2-Chloro-5-(trifluoromethyl)pyridine is a crucial intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[4][8] Several synthetic routes have been developed, with

a common method involving the chlorination and fluorination of 3-picoline (3-methylpyridine).

A general experimental workflow for a multi-step synthesis starting from 3-picoline is outlined

below. This process involves the initial chlorination of the methyl group, followed by fluorination

and subsequent chlorination of the pyridine ring.

General Synthesis Workflow for 2-Chloro-5-(trifluoromethyl)pyridine

3-Picoline

Chlorination of Methyl Group

e.g., Cl2, Initiator

3-(Trifluoromethyl)pyridine

Alternative Start

2-Chloro-5-(trichloromethyl)pyridine

Fluorination

e.g., HF

2-Chloro-5-(trifluoromethyl)pyridine

Vapor-Phase Chlorination of Pyridine Ring

e.g., Cl2, High Temp.
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General Synthesis Workflow

Experimental Protocol Example: Vapor-Phase Chlorination of 3-(Trifluoromethyl)pyridine

This method describes the selective preparation of 2-chloro-5-(trifluoromethyl)pyridine by the

chlorination of 3-(trifluoromethyl)pyridine.

Reaction Setup: The reaction is typically carried out in the vapor phase at a temperature

range of 300°C to 450°C.

Reagents: 3-(Trifluoromethyl)pyridine and chlorine gas are used as the primary reactants.

The molar ratio of chlorine to 3-(trifluoromethyl)pyridine is a critical parameter, with a range

of 1 to 6 moles of chlorine per mole of the pyridine derivative being common.

Procedure: The reactants are introduced into a heated reactor. The residence time is

generally kept short, on the order of seconds.

Product Isolation: The product mixture, containing 2-chloro-5-(trifluoromethyl)pyridine,

unreacted starting material, and by-products such as 2-chloro-3-(trifluoromethyl)pyridine, is

then cooled and separated, often using techniques like distillation.

Applications in Research and Development
2-Chloro-5-(trifluoromethyl)pyridine is a versatile building block in organic synthesis, primarily

utilized in the production of:

Agrochemicals: It is a key intermediate for herbicides such as fluazifop and fungicides.[2]

The trifluoromethyl group often enhances the efficacy and metabolic stability of the final

active ingredient.

Pharmaceuticals: The incorporation of the trifluoromethylpyridine moiety into molecules can

improve their pharmacological properties, including bioavailability and potency.[2]

Biological Activity and Signaling Pathways
While 2-Chloro-5-(trifluoromethyl)pyridine itself is not typically the final active molecule, its

derivatives have shown biological activity. The trifluoromethyl group is known to influence

binding affinity and selectivity in enzyme interactions.[2] However, specific signaling pathways
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directly modulated by 2-Chloro-5-(trifluoromethyl)pyridine are not extensively documented in

the available literature, as its primary role is that of a synthetic intermediate. Research on the

biological activities of its downstream products would provide more insight into specific

molecular targets and pathways. For instance, some pyridine-containing compounds have

demonstrated antimicrobial and antiviral activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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